Ethyl lactate Ethyl lactate Ethyl lactate is a major volatile flavor compound identified in Chinese Luzhou-flavor type liquor.
Ethyl 2-hydroxy propanoate, also known as ethyl lactate or ethyl lactic acid, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Ethyl 2-hydroxy propanoate is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 2-hydroxy propanoate is primarily located in the cytoplasm. Ethyl 2-hydroxy propanoate exists in all eukaryotes, ranging from yeast to humans. Ethyl 2-hydroxy propanoate can be biosynthesized from 2-hydroxypropanoic acid. Ethyl 2-hydroxy propanoate is a butterscotch, buttery, and fruity tasting compound that can be found in a number of food items such as pulses, tea, fruits, and brassicas. This makes ethyl 2-hydroxy propanoate a potential biomarker for the consumption of these food products.
Ethyl lactate appears as a clear colorless liquid with a mild odor. Flash point 115°F. Denser than water and soluble in water. Vapors heavier than air.
Ethyl 2-hydroxypropanoate is the ethyl ester obtained of 2-hydroxypropanoic acid. It has a role as a metabolite. It is a secondary alcohol, a lactate ester and an ethyl ester. It derives from a 2-hydroxypropanoic acid.
Brand Name: Vulcanchem
CAS No.: 97-64-3
VCID: VC21195848
InChI: InChI=1S/C5H10O3/c1-3-8-5(7)4(2)6/h4,6H,3H2,1-2H3
SMILES: CCOC(=O)C(C)O
Molecular Formula: C5H10O3
Molecular Weight: 118.13 g/mol

Ethyl lactate

CAS No.: 97-64-3

Cat. No.: VC21195848

Molecular Formula: C5H10O3

Molecular Weight: 118.13 g/mol

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Ethyl lactate - 97-64-3

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Description Ethyl lactate is a major volatile flavor compound identified in Chinese Luzhou-flavor type liquor.
Ethyl 2-hydroxy propanoate, also known as ethyl lactate or ethyl lactic acid, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Ethyl 2-hydroxy propanoate is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, ethyl 2-hydroxy propanoate is primarily located in the cytoplasm. Ethyl 2-hydroxy propanoate exists in all eukaryotes, ranging from yeast to humans. Ethyl 2-hydroxy propanoate can be biosynthesized from 2-hydroxypropanoic acid. Ethyl 2-hydroxy propanoate is a butterscotch, buttery, and fruity tasting compound that can be found in a number of food items such as pulses, tea, fruits, and brassicas. This makes ethyl 2-hydroxy propanoate a potential biomarker for the consumption of these food products.
Ethyl lactate appears as a clear colorless liquid with a mild odor. Flash point 115°F. Denser than water and soluble in water. Vapors heavier than air.
Ethyl 2-hydroxypropanoate is the ethyl ester obtained of 2-hydroxypropanoic acid. It has a role as a metabolite. It is a secondary alcohol, a lactate ester and an ethyl ester. It derives from a 2-hydroxypropanoic acid.
CAS No. 97-64-3
Molecular Formula C5H10O3
Molecular Weight 118.13 g/mol
IUPAC Name ethyl 2-hydroxypropanoate
Standard InChI InChI=1S/C5H10O3/c1-3-8-5(7)4(2)6/h4,6H,3H2,1-2H3
Standard InChI Key LZCLXQDLBQLTDK-UHFFFAOYSA-N
SMILES CCOC(=O)C(C)O
Canonical SMILES CCOC(=O)C(C)O
Boiling Point 309 °F at 760 mm Hg (USCG, 1999)
154.0 °C
154 °C
309°F
Colorform Colorless liquid
Flash Point 115 °F (USCG, 1999)
115 °F (46 °C) (Closed Cup)
115°F
Melting Point -26 °C

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